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For Researchers, Scientists, and Drug Development Professionals

Introduction
Propyrisulfuron is a sulfonylurea herbicide that effectively controls a broad spectrum of weeds

in rice paddies.[1] Developed by Sumitomo Chemical, it is recognized for its efficacy against

weeds that have developed resistance to other herbicides.[1][2] This technical guide provides

an in-depth overview of the chemical structure and physical properties of Propyrisulfuron,

offering valuable data and experimental context for researchers, scientists, and professionals in

drug development.

Chemical Structure and Identification
Propyrisulfuron, with the IUPAC name 1-(2-chloro-6-propylimidazo[1,2-b]pyridazin-3-

yl)sulfonyl-3-(4,6-dimethoxypyrimidin-2-yl)urea, is a complex molecule featuring a sulfonylurea

bridge connecting an imidazopyridazine and a dimethoxypyrimidine moiety.
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Identifier Value

IUPAC Name
1-(2-chloro-6-propylimidazo[1,2-b]pyridazin-3-

yl)sulfonyl-3-(4,6-dimethoxypyrimidin-2-yl)urea

CAS Number 570415-88-2

Molecular Formula C₁₆H₁₈ClN₇O₅S

Molecular Weight 455.88 g/mol

Canonical SMILES

CCCC1=CC2=N(N=C1)C(=C(S(=O)

(=O)NC(=O)NC3=NC(=CC(=N3)OC)OC)C=N2)

Cl

InChI Key PYCINWWWERDNKE-UHFFFAOYSA-N

Physical and Chemical Properties
The physical and chemical properties of Propyrisulfuron are critical for understanding its

environmental fate, behavior, and formulation development.

Property Value Temperature (°C) pH

Physical State White solid

Melting Point >193.5 °C

Boiling Point
Decomposes before

boiling

Water Solubility 0.98 mg/L 20 7

Vapor Pressure <1.0 x 10⁻⁵ Pa 25

Octanol-Water

Partition Coefficient

(log P)

2.9 25 7

Dissociation Constant

(pKa)
4.89 20
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Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

Propyrisulfuron, based on internationally recognized OECD guidelines.

Melting Point Determination (OECD Guideline 102)
The melting point of Propyrisulfuron is determined using the capillary method with a metal

block apparatus.[3][4]

Sample Preparation: A small amount of finely powdered Propyrisulfuron is packed into a

capillary tube, sealed at one end, to a height of 3-5 mm.

Apparatus: A calibrated melting point apparatus with a heated metal block and a temperature

sensor is used.

Procedure: The capillary tube is placed in the heating block. The temperature is raised at a

rate of approximately 10°C/min until it is about 10°C below the expected melting point. The

heating rate is then reduced to 1-2°C/min.

Determination: The temperature at which the substance begins to melt (the first appearance

of liquid) and the temperature at which it is completely molten are recorded as the melting

range. For a pure substance like Propyrisulfuron, this range is typically narrow.

Water Solubility Determination (OECD Guideline 105 -
Flask Method)
The flask method is suitable for determining the water solubility of substances like

Propyrisulfuron, which have a solubility greater than 10⁻² g/L.[5][6][7]

Apparatus: A constant temperature water bath, flasks with stoppers, a magnetic stirrer, and

an analytical instrument for quantification (e.g., HPLC).

Procedure: An excess amount of Propyrisulfuron is added to a known volume of distilled

water in a flask. The flask is sealed and agitated in a constant temperature bath (e.g., 20°C)

until equilibrium is reached. The time to reach equilibrium should be determined in a

preliminary test.
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Sample Analysis: After equilibrium, the solution is allowed to stand to let undissolved

particles settle. An aliquot of the clear supernatant is carefully removed, filtered if necessary,

and the concentration of Propyrisulfuron is determined by a suitable analytical method,

such as High-Performance Liquid Chromatography (HPLC).

Calculation: The water solubility is reported as the average of at least three replicate

determinations.

Octanol-Water Partition Coefficient (log P) Determination
(OECD Guideline 107 - Shake Flask Method)
The shake flask method is a straightforward approach for determining the octanol-water

partition coefficient for substances with a log P value in the range of -2 to 4.[8][9][10]

Preparation: n-Octanol and water are mutually saturated before the experiment. A stock

solution of Propyrisulfuron is prepared in n-octanol.

Procedure: A known volume of the n-octanol stock solution and a known volume of water are

placed in a vessel. The vessel is shaken in a mechanical shaker at a constant temperature

(e.g., 25°C) until partitioning equilibrium is achieved.

Phase Separation and Analysis: The mixture is centrifuged to ensure complete separation of

the two phases. The concentration of Propyrisulfuron in both the n-octanol and water

phases is determined using an appropriate analytical method like HPLC.

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of

Propyrisulfuron in the n-octanol phase to its concentration in the aqueous phase. The

logarithm of P (log P) is then reported.

Vapor Pressure Determination (OECD Guideline 104 -
Static Method)
The static method directly measures the vapor pressure of a substance in equilibrium with its

solid or liquid phase in a closed system.[11][12]

Apparatus: A constant temperature sample cell connected to a pressure measuring device

(manometer). The system must be vacuum-tight.
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Procedure: A sample of Propyrisulfuron is placed in the sample cell. The system is

evacuated to remove air. The sample is then heated to and maintained at a specific

temperature until the vapor pressure reaches equilibrium.

Measurement: The equilibrium vapor pressure is read directly from the manometer. This

measurement is repeated at several different temperatures to establish the vapor pressure

curve.

Visualizations
Mode of Action: Acetolactate Synthase (ALS) Inhibition
Propyrisulfuron's herbicidal activity stems from its inhibition of the enzyme Acetolactate

Synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This enzyme is crucial for

the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants. By

blocking this pathway, Propyrisulfuron deprives the plant of essential amino acids, leading to

the cessation of growth and eventual death.
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Caption: Propyrisulfuron inhibits ALS, blocking amino acid synthesis and leading to plant

death.

General Synthesis Workflow
The synthesis of Propyrisulfuron involves a multi-step process, beginning with the formation

of the core heterocyclic structures, followed by sulfonation and coupling to form the final

sulfonylurea product.[2]
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Caption: A generalized workflow for the chemical synthesis of Propyrisulfuron.
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Analytical Workflow: HPLC Method for Propyrisulfuron
Analysis
High-Performance Liquid Chromatography (HPLC) is a common analytical technique for the

quantification of Propyrisulfuron in environmental samples. The following diagram illustrates a

typical workflow.

HPLC Analysis

Sample Collection
(Soil, Water)

Sample Extraction
(e.g., with Acetonitrile)

Solid-Phase Extraction (SPE)
Cleanup

Solvent Evaporation and
Reconstitution Sample Injection HPLC System C18 Column Separation

(Mobile Phase: Acetonitrile/Water)

Mobile Phase

UV or MS/MS Detection Data Acquisition
and Analysis

Quantification of
Propyrisulfuron

Click to download full resolution via product page

Caption: A typical workflow for the analysis of Propyrisulfuron using HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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